Cas no 2228295-17-6 (2,2-difluoro-1-(3-fluoro-2-methoxyphenyl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(3-fluoro-2-methoxyphenyl)cyclopropylmethanamine
• CAS No: 2228295-17-6
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 6373802
• PubChem ID: 165885268
• Update Time: 2025-05-25

2,2-difluoro-1-(3-fluoro-2-methoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(3-fluoro-2-methoxyphenyl)cyclopropylmethanamine
• 2228295-17-6
• [2,2-difluoro-1-(3-fluoro-2-methoxyphenyl)cyclopropyl]methanamine
• EN300-1948291

• Inchi： 1S/C11H12F3NO/c1-16-9-7(3-2-4-8(9)12)10(6-15)5-11(10,13)14/h2-4H,5-6,15H2,1H3
• InChI Key： OZBWTZFCFAJBSM-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC=C(C=1OC)F)CN)F

Computed Properties

• Exact Mass: 231.08709849g/mol
• Monoisotopic Mass: 231.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-difluoro-1-(3-fluoro-2-methoxyphenyl)cyclopropylmethanamine

Introduction to 2,2-Difluoro-1-(3-Fluoro-2-Methoxyphenyl)Cyclopropylmethanamine (CAS No. 2228295-17-6)

2,2-Difluoro-1-(3-fluoro-2-methoxyphenyl)cyclopropylmethanamine (CAS No. 2228295-17-6) is a highly specialized organic compound with a unique structure that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound belongs to the class of cyclopropylmethanamines, which are known for their potential applications in drug discovery and materials science. The molecule's structure incorporates a cyclopropane ring, which is a three-membered carbon ring, and is substituted with fluorine atoms and a methoxy group, making it a valuable compound for studying the effects of ring strain and substituent effects on chemical reactivity.

The cyclopropane ring in this compound is a key structural feature that contributes to its unique chemical properties. Cyclopropane rings are known for their high ring strain due to the 60-degree bond angles, which deviate significantly from the ideal tetrahedral geometry. This strain makes cyclopropane derivatives highly reactive in certain chemical transformations, such as electrophilic additions and ring-opening reactions. The presence of two fluorine atoms on the cyclopropane ring further modulates the electronic properties of the molecule, making it an interesting candidate for exploring fluorine's influence on reactivity and stability.

The 3-fluoro-2-methoxyphenyl group attached to the cyclopropane ring introduces additional complexity to the molecule. The methoxy group is an electron-donating substituent that can influence the electronic environment of the aromatic ring, potentially affecting the compound's reactivity in various reactions. The fluorine atom at the 3-position adds a degree of electron-withdrawing character, creating a balance between electron-donating and electron-withdrawing effects. This interplay between substituents can lead to unique electronic properties that are valuable in both synthetic and medicinal chemistry.

Recent studies have highlighted the potential of cyclopropylmethanamines as building blocks in drug design. For instance, researchers have explored their use in developing inhibitors for various enzymes, including kinases and proteases. The compact structure of cyclopropane rings allows for efficient packing within enzyme active sites, making them promising candidates for high-affinity binding. Additionally, the presence of fluorine atoms in this compound can enhance its bioavailability due to their lipophilic nature, which is often desirable in drug molecules.

From a synthetic perspective, CAS No. 2228295-17-6 has been synthesized through various routes, including palladium-catalyzed cross-coupling reactions and organocopper chemistry. These methods have enabled chemists to construct the complex structure efficiently while maintaining high yields and purity. The synthesis of such compounds often involves multi-step processes that require precise control over reaction conditions to ensure selectivity and avoid side reactions.

In terms of applications, this compound has shown promise in several areas beyond traditional pharmaceuticals. For example, its unique electronic properties make it a candidate for use in organic electronics, where it could serve as a component in semiconducting materials or light-emitting diodes (LEDs). The ability to tune its electronic characteristics through substituent effects further enhances its versatility in such applications.

Moreover, recent advancements in computational chemistry have allowed researchers to model the behavior of CAS No. 2228295-17-6 at the molecular level with unprecedented accuracy. These computational studies provide insights into its electronic structure, reactivity profiles, and potential interactions with biological systems. Such information is invaluable for guiding experimental efforts and optimizing its properties for specific applications.

In conclusion, CAS No. 22895-17-6, or 2,2-difluoro-1-(3-fluoro-2-methoxyphenyl)cyclopropylmethanamine, represents a cutting-edge compound with diverse potential applications across multiple disciplines. Its unique structure combines elements that make it both scientifically intriguing and practically valuable. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing both fundamental science and applied technologies.